Cas no 1248901-32-7 ([1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine)

• Product Name: [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine
• CAS No: 1248901-32-7
• MF: C₁₀H₁₆N₄OS
• MW: 240.325240135193
• CID: 5557614
• Update Time: 2025-05-24

[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(aminomethyl)-1-piperidinyl](4-methyl-1,2,3-thiadiazol-5-yl)-
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine
• [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine

• Inchi： 1S/C10H16N4OS/c1-7-9(16-13-12-7)10(15)14-4-2-3-8(5-11)6-14/h8H,2-6,11H2,1H3
• InChI Key： VTJVPHCTXWDOFY-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CN)C1)(C1SN=NC=1C)=O

Additional information on [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine

Comprehensive Overview of [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine (CAS No. 1248901-32-7)

The compound [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine (CAS No. 1248901-32-7) is a specialized organic molecule featuring a unique structural framework combining a thiadiazole ring and a piperidine scaffold. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the 4-methyl-1,2,3-thiadiazole moiety enhances its metabolic stability, while the piperidin-3-yl methanamine group offers versatility in molecular interactions, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in thiadiazole derivatives as key intermediates in synthesizing novel therapeutics. Researchers are particularly focused on their role in modulating enzyme activity and receptor binding. The CAS No. 1248901-32-7 compound stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing pharmacokinetic properties. These attributes align with current trends in fragment-based drug design and small-molecule inhibitors, addressing unmet medical needs in oncology and neurology.

From an industrial perspective, the demand for heterocyclic compounds like [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine is driven by their utility in high-throughput screening libraries. Its synthetic pathway, often involving amide coupling and reductive amination, has been refined to improve yield and purity—a topic frequently searched in academic and patent databases. Furthermore, its compatibility with green chemistry principles (e.g., solvent-free reactions) resonates with sustainability-focused R&D initiatives.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with regulatory standards. The CAS No. 1248901-32-7 is often referenced in discussions about structure-activity relationships (SAR), where minor modifications to its thiadiazole or piperidine components can significantly alter biological efficacy. Such insights are invaluable for medicinal chemists exploring targeted therapies against resistant pathogens or proliferative diseases.

In summary, [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]methanamine represents a convergence of innovation in synthetic chemistry and biomedical applications. Its relevance to drug discovery pipelines and material science underscores the importance of continued research into its mechanistic pathways and scalable production methods.